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Compound of Interest

Compound Name: 4-Nonanone

Cat. No.: B1580890

An In-depth Technical Guide to 4-Nonanone
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 4-Nonanone (CoHi1s0), a
medium-chain aliphatic ketone. It covers its chemical and physical properties, spectroscopic
data, synthesis, applications, and biological significance, compiled for a scientific audience.

Physicochemical Properties

4-Nonanone, also known as pentyl propyl ketone, is a colorless to light yellow liquid at room
temperature.[1][2][3] It possesses a characteristic sweet or fruity odor and has limited solubility
in water but is soluble in organic solvents like ethanol and ether.[1]

Table 1: Physicochemical Data for 4-Nonanone
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Property Value Source(s)

Molecular Formula CoH180 [L][4](5][6][7]

Molecular Weight 142.24 g/mol (1121141171

CAS Number 4485-09-0 [11[2][4161[7]

Appearance C.:olc')rless to light yellow clear 213
liquid

Boiling Point 187 - 188 °C @ 760 mmHg [2][4][8]

Melting Point -18.52 °C (estimate) [2][9]

Density 0.819 - 0.827 g/mL (at 25 °C) [2][8][10]

Refractive Index 1.416 - 1.422 @ 20 °C [2][10]

Flash Point 61.11 °C (142.00 °F) [9][10]

Water Solubility Limited [1]

LogP (Octanol/Water) 2.8 - 3.015 (estimate) [2][9][10]

Vapor Pressure

0.553 mmHg @ 25 °C

[9]

Spectroscopic Data

The structural identification of 4-Nonanone is supported by various spectroscopic techniques.

Data is publicly available through databases such as the NIST WebBook and ChemicalBook.[6]

[11]

Table 2: Spectroscopic Data for 4-Nonanone
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Technique

Description

Source(s)

Mass Spectrometry (MS)

Electron ionization mass
spectra are available,
providing fragmentation
patterns for structural

confirmation.

[61112][13]

Infrared (IR) Spectroscopy

IR spectra are available,
showing characteristic ketone

C=0 stretching vibrations.

[6]

Nuclear Magnetic Resonance
(NMR)

1H NMR and 13C NMR spectral
data are available for detailed

structural elucidation.

[4111]

Gas Chromatography (GC)

Retention indices on various
columns have been
determined, aiding in its
identification in complex

mixtures.

[4114]

Spectroscopic Analysis Workflow

The following diagram illustrates a typical workflow for the structural characterization of 4-

Nonanone using standard spectroscopic methods.
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Figure 1: Workflow for Spectroscopic Characterization.

Synthesis and Reactivity
Synthesis

4-Nonanone can be synthesized through various organic chemistry routes. One common
approach involves the reaction of an organometallic reagent with a carboxylic acid derivative. A
relevant synthesis for a structurally similar ketone, 4-methyl-5-nonanone, involves a
nucleophilic substitution reaction between an anhydride and an n-butyl nucleophilic reagent
(e.g., an organolithium or Grignard reagent), followed by hydrolysis.[15] A general synthesis for
4-nonanone itself has been described in The Journal of Organic Chemistry.[2][16]

Experimental Protocol: General Synthesis via
Nucleophilic Acyl Substitution

This protocol is a representative example based on methods for synthesizing similar aliphatic
ketones.
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Reagent Preparation: An appropriate n-butyl nucleophilic reagent, such as butyllithium or
butylmagnesium bromide, is prepared or obtained commercially in an anhydrous ether
solvent (e.g., diethyl ether or THF) under an inert atmosphere (e.g., Argon or Nitrogen).

Acyl Source: A suitable acyl source, such as valeryl chloride or valeric anhydride, is
dissolved in an anhydrous ether solvent in a separate reaction vessel, also under an inert
atmosphere.

Reaction: The reaction vessel containing the acyl source is cooled to a low temperature
(typically -78 °C to 0 °C) to control the reaction rate. The n-butyl nucleophilic reagent is then
added dropwise to the stirred solution.

Quenching: After the addition is complete, the reaction is stirred for a specified period to
ensure completion. The reaction is then carefully quenched by the slow addition of an
agueous solution, such as saturated ammonium chloride or dilute hydrochloric acid.

Extraction and Purification: The agueous and organic layers are separated. The aqueous
layer is extracted multiple times with an organic solvent (e.g., diethyl ether). The combined
organic extracts are washed with brine, dried over an anhydrous salt (e.g., MgSQOa), filtered,
and the solvent is removed under reduced pressure.

Final Purification: The resulting crude product is purified, typically by fractional distillation, to
yield pure 4-Nonanone.
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Figure 2: General Synthesis Pathway for 4-Nonanone.

Chemical Reactivity

As a ketone, 4-Nonanone exhibits reactivity typical of the carbonyl group. It readily undergoes
nucleophilic addition reactions.[1] It is also utilized in alkylation reactions when facilitated by
various metal-complex catalysts.[2][9][16]

Applications

4-Nonanone has several industrial and research applications. While not a direct therapeutic
agent, its properties make it a useful molecule in various chemical contexts.

o Flavoring Agent: It is identified as an odor-impact compound and is used as a food additive.
[21[9][16]
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» Solvent: Due to its liquid state at room temperature and ability to dissolve other organic
compounds, it serves as a solvent.[1]

o Chemical Intermediate: It is a precursor in the synthesis of other, more complex organic

compounds.[1]

While the broader class of ketones, such as indanones, are privileged structures in medicinal
chemistry and form the basis of drugs like the Alzheimer's treatment Donepezil, 4-Nonanone
itself is not prominently featured in drug development pipelines.[17]

4-Nonanone
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Figure 3: Key Application Areas of 4-Nonanone.

Biological Activity and Toxicology
Biological Context

4-Nonanone has been identified as a volatile component in plants such as Capillipedium
parviflorum and Cymbopogon flexuosus.[4] Studies on aliphatic monoketones suggest they can
exhibit anesthetic activity and may enhance the neurotoxicity of other ketones.[10] Some
research has also pointed to the potential for ketones to possess anti-inflammatory and
antimicrobial properties.[18]

Safety and Toxicology

From a safety perspective, 4-Nonanone is classified as an irritant.

Table 3: GHS Hazard and Precautionary Statements
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Type Code Description Source(s)
Causes serious eye

Hazard Statement H319 o [4]
irritation.
Wash hands

Precautionary P264 thoroughly after [4]
handling.

Wear protective
_ gloves/eye
Precautionary P280 _ [4]
protection/face

protection.

IF IN EYES: Rinse

cautiously with water

for several minutes.
Precautionary P305+P351+P338 Remove contact [4]

lenses, if present and

easy to do. Continue

rinsing.

If eye irritation
Precautionary P337+P317 persists: Get medical [4]
help.

It is also flagged as a potential neurotoxin.[19] Due to its irritant nature, handling should be
performed in well-ventilated areas using appropriate personal protective equipment (PPE),
including gloves and eye protection, to avoid contact with skin and eyes.[1][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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